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4-formyl-3-methoxybenzonitrile, also known by its synonym 4-cyano-2-methoxybenzaldehyde,
is a highly functionalized aromatic compound that has emerged as a pivotal precursor in
various fields of chemical synthesis.[1] Its structure, featuring an aldehyde, a methoxy group,
and a nitrile moiety on a benzene ring, provides a unique combination of reactive sites, making
it an exceptionally versatile tool for constructing complex molecular architectures.[1] While it
serves as a valuable intermediate in the synthesis of agrochemicals and materials for sensory
applications, its most notable role is in pharmaceutical development, particularly as a key
starting material for the non-steroidal mineralocorticoid receptor (MR) antagonist, Finerenone.
[2][3] This guide offers a comprehensive overview of its properties, synthesis, and key
applications, complete with detailed protocols for researchers and drug development
professionals.

Physicochemical and Safety Profile

A thorough understanding of a reagent's properties is fundamental to its effective and safe use
in the laboratory.

Physicochemical Data

The key physical and chemical properties of 4-formyl-3-methoxybenzonitrile are summarized
below.[1][3][4]
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Property Value

Molecular Formula CoH7NO2

Molecular Weight 161.16 g/mol

CAS Number 21962-45-8

Appearance White solid

Melting Point 109-111°C

Boiling Point 318°C at 760 mmHg

Density 1.18-1.20 g/cm3

SMILES COC1=C(C=CC(=C1)C#N)C=0[4]

Safety and Handling

4-formyl-3-methoxybenzonitrile is classified as an irritant and requires careful handling in a
laboratory setting.[2][4] Adherence to the following safety protocols is essential.

o Personal Protective Equipment (PPE): Always wear safety glasses with side shields,
chemical-resistant gloves, and a lab coat.

e Engineering Controls: All manipulations should be performed in a well-ventilated chemical
fume hood to avoid inhalation of dust or vapors.[2]

» Handling: Avoid direct contact with skin and eyes. Prevent dust formation and inhalation.

» Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, preferably
under an inert atmosphere.[2]

GHS Hazard Statements([4]

Hazard Code Description
H315 Causes skin irritation
H319 Causes serious eye irritation
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| H335 | May cause respiratory irritation |

Synthesis of 4-formyl-3-methoxybenzonitrile

Several synthetic routes to 4-formyl-3-methoxybenzonitrile have been developed, with modern
industrial processes prioritizing scalability, safety, and purity. The most prominent method
involves a two-step sequence starting from 4-methyl-3-methoxybenzonitrile.[5]

Dominant Industrial Route: Bromination and Hydrolysis

This robust, scalable process involves the radical bromination of the benzylic methyl group,
followed by hydrolysis of the resulting dibromide intermediate to yield the desired aldehyde.[5]
This approach avoids the use of highly toxic reagents like dimethyl sulfate, which were
employed in earlier, less scalable syntheses.[5]

Step 1: Radical Bromination Step 2: Hydrolysis

G—MethyI—S—methoxybenzonitrile] @—Methoxy—4—(dibromomethyl)benzonitrila
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80-100°C
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G-Methoxy-4—(dibromomethyl)benzonitrile] 4-Formyl-3-methoxybenzonitrile

Click to download full resolution via product page
Caption: Scalable two-step synthesis of 4-formyl-3-methoxybenzonitrile.

Causality and Field Insights: The key advantage of this process is the ability to "telescope” the
reaction, meaning the dibromide intermediate does not need to be isolated before hydrolysis.[5]
This significantly improves efficiency by saving steps, materials, and the need for complex
isolation equipment. The use of aqueous hydrolysis is also a critical improvement over older
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methods that used silver nitrate, reducing cost and waste.[5] The final product can be obtained

in very high purity (>99%), making it suitable as a regulatory starting material in pharmaceutical

manufacturing.[5]

Protocol 1: Synthesis via Bromination and Hydrolysis

This protocol is a representative procedure based on modern patented methods.[5]

Step 1: Bromination of 4-methyl-3-methoxybenzonitrile

Charge a reaction vessel with 4-methyl-3-methoxybenzonitrile (1 eq.), a suitable solvent
(e.g., chlorobenzene, 8-10 volumes), and a radical initiator such as dibenzoyl peroxide or
azobisisobutyronitrile (AIBN) (0.05-0.1 eq.).[5]

Heat the mixture to 85-95°C.[1][5]

Add a brominating agent, such as N-bromosuccinimide (NBS) (2.1-2.2 eq.), portion-wise to
control the exothermic reaction.[1]

Maintain the reaction at 85-95°C for 4-5 hours, monitoring the consumption of the starting
material by HPLC or TLC.[5]

Upon completion, cool the mixture and wash with an agqueous solution of sodium thiosulfate
to quench any remaining bromine, followed by a water wash. The resulting organic solution
containing 3-methoxy-4-(dibromomethyl)benzonitrile is carried forward directly.[5]

Step 2: Hydrolysis to 4-formyl-3-methoxybenzonitrile

To the solution from Step 1, add an aqueous solvent such as a mixture of dimethylformamide
(DMF) and water.[5]

Heat the biphasic mixture to 85-95°C and maintain vigorous stirring for 3-4 hours to ensure
efficient hydrolysis.[5]

Monitor the reaction for the disappearance of the dibromide intermediate.

After completion, cool the reaction mixture. Perform a solvent exchange into a water-
immiscible solvent like ethyl acetate or methyl isobutyl ketone (MIBK).[5]
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» Wash the organic phase with water and then an aqueous sodium bicarbonate solution to
neutralize any acidic byproducts.

o Concentrate the organic phase under reduced pressure. The crude product can be purified
by crystallization from a suitable solvent system (e.g., ethyl acetate/heptane) to yield 4-
formyl-3-methoxybenzonitrile as a white solid.[5]

Applications as a Synthetic Precursor

The true value of 4-formyl-3-methoxybenzonitrile lies in the selective reactivity of its functional
groups, enabling a wide array of synthetic transformations.
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Caption: Major synthetic pathways originating from 4-formyl-3-methoxybenzonitrile.

Cornerstone Application: Synthesis of Finerenone

The most significant application of 4-formyl-3-methoxybenzonitrile is as a central building block
in the synthesis of Finerenone, a drug used to treat chronic kidney disease associated with
type 2 diabetes.[2][3] The aldehyde group is perfectly poised to undergo a Knoevenagel
condensation, a critical C-C bond-forming reaction that establishes the core of the final drug
molecule.[2]
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Protocol 2: Knoevenagel Condensation for Finerenone
Intermediate

This protocol outlines the initial key step in the Finerenone synthesis, starting from 4-formyl-3-
methoxybenzonitrile.[2]

Reagents and Materials

Reagent M.W. ( g/mol) Amount (g) Moles (mol)
4-formyl-3-
. 161.16 100 0.620
methoxybenzonitrile
Ethyl 2-cyano-3-
155.15 129.96 0.837
oxobutanoate
Acetic Acid 60.05 3.72 0.062
Piperidine 85.15 5.30 0.062
tert-Butanol - 500 mL
Procedure

e To a suitable reaction flask, charge 4-formyl-3-methoxybenzonitrile (100 g), tert-butanol (500
mL), ethyl 2-cyano-3-oxobutanoate (129.96 g), acetic acid (3.72 g), and piperidine (5.30 g).

[2]
« Stir the resulting mixture at a controlled temperature of 20-30°C.

e The reaction is base-catalyzed (piperidine), with acetic acid serving as a co-catalyst. The
aldehyde reacts with the active methylene compound (ethyl 2-cyano-3-oxobutanoate) to form
a condensed product, which is a precursor to the dihydropyridine core of Finerenone.

o Monitor the reaction progress by HPLC until the starting aldehyde is consumed (typically 10-
14 hours).[2]

o Upon completion, isolate the product by filtration. The resulting solid is washed with a
suitable solvent and dried. This intermediate is then carried forward in subsequent steps to
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complete the synthesis of Finerenone.[2]

Broader Synthetic Utility

Beyond Finerenone, this precursor is valuable in diverse research and development areas:

e Enzyme Inhibitors: The 4-cyano-2-methoxyphenyl scaffold has been utilized in structure-
activity relationship (SAR) studies for discovering inhibitors of enzymes like mutant isocitrate
dehydrogenase 1 (mIDH1).[2]

o Agrochemicals: It serves as a starting material for novel pesticides and other biologically
active molecules for agricultural use.[2][3]

e Heterocyclic Chemistry: The aldehyde and nitrile groups can participate in various
cyclocondensation reactions to form a wide range of heterocyclic compounds, such as
pyrimidines.[2]

o Materials Science: It has been explored as a ligand for creating fluorine ion-selective
fluorescent sensors.[3]

Conclusion

4-formyl-3-methoxybenzonitrile is a testament to the power of strategic molecular design. Its
trifunctional nature provides chemists with a robust and versatile platform for accessing
complex and high-value molecules. The development of scalable and safe synthetic routes has
solidified its importance, particularly in the pharmaceutical industry. For researchers in drug
discovery and process development, a comprehensive understanding of this precursor's
reactivity, synthesis, and handling is essential for leveraging its full potential in creating the next
generation of therapeutics and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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